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Compound of Interest

Compound Name: Adriforant

Cat. No.: B1664385 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Adriforant is a critical component of laboratory

safety and regulatory compliance. Adriforant (also known as PF-3893787 or ZPL-3893787) is

a selective histamine H4 receptor antagonist that has been investigated in clinical trials.[1][2][3]

As a synthetic organic small molecule, its disposal requires adherence to established protocols

for chemical waste management to ensure the safety of laboratory personnel and the

protection of the environment.

This guide provides essential, step-by-step procedures for the proper disposal of Adriforant in
a laboratory setting, aligning with standard practices for handling research-grade chemicals.

Key Chemical and Physical Properties of Adriforant
A comprehensive understanding of a compound's properties is fundamental to its safe handling

and disposal. Below is a summary of key data for Adriforant.
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Property Value

Synonyms PF-3893787, ZPL-3893787

Molecular Formula C13H22N6

Molecular Weight 262.35 g/mol

Compound Class
Synthetic organic, Amines, Pyrimidines,

Pyrrolidines

Mechanism of Action Histamine H4 receptor antagonist

Note: The available Safety Data Sheet (SDS) is for Adriforant hydrochloride. The procedures

outlined in this guide are based on the properties of the hydrochloride salt and general

principles of chemical safety.

Experimental Protocols for Safe Disposal
The primary protocol for the disposal of Adriforant, as with most non-routine laboratory

chemicals, is to manage it as hazardous waste. In-lab neutralization or treatment is generally

not recommended without a validated procedure, which is unavailable for this compound.

I. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Adriforant for disposal, ensure the following PPE is worn:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

II. Step-by-Step Disposal Procedures
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The following procedures are aligned with general laboratory chemical waste management

guidelines.[4][5]

A. Solid Adriforant Waste (Pure compound, contaminated labware)

Segregation: Do not mix solid Adriforant waste with other types of waste.

Containerization:

Place solid Adriforant into a clearly labeled, sealable, and chemically compatible

container.

For contaminated labware (e.g., weigh boats, pipette tips), collect them in a designated,

lined container.

Labeling: The waste container must be labeled with:

The words "Hazardous Waste."

The full chemical name: "Adriforant" or "PF-3893787."

The approximate amount of waste.

The date the waste was first added to the container.

The principal investigator's name and lab location.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

B. Liquid Adriforant Waste (Solutions)

Segregation: Collect liquid waste containing Adriforant in a dedicated, closed container. Do

not mix with other solvent waste streams unless compatibility is confirmed.
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Containerization:

Use a shatterproof, leak-proof container (e.g., a plastic-coated glass bottle) with a secure

screw-top cap.

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.

Labeling: Label the liquid waste container with the same information as for solid waste,

including the solvent system and approximate concentration of Adriforant.

Storage: Store the sealed liquid waste container in secondary containment (e.g., a plastic

tub) in a designated satellite accumulation area.

Disposal: Contact your institution's EHS office for collection and disposal. Do not pour

Adriforant solutions down the drain.

C. Empty Adriforant Containers

Decontamination: An empty container that held Adriforant must be triple-rinsed with a

suitable solvent (e.g., ethanol or methanol).

Rinsate Collection: The rinsate from the first rinse must be collected and disposed of as

hazardous liquid waste. Subsequent rinses may also need to be collected, depending on

institutional policies.

Container Disposal: Once triple-rinsed, deface or remove the original label and dispose of

the container according to your institution's guidelines for clean lab glass or plastic.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Adriforant.
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Adriforant Disposal Workflow

Start: Adriforant Waste Generated

Identify Waste Type

Solid Waste
(e.g., pure compound, contaminated tips)

 Solid 

Liquid Waste
(e.g., solutions)

 Liquid 

Empty Container

 Empty Container 

Collect in Labeled,
Compatible Solid Waste Container

Collect in Labeled,
Compatible Liquid Waste Container

Triple Rinse with
Appropriate Solvent

Store Sealed Container in
Secondary Containment in
Satellite Accumulation Area

Collect Rinsate as
Hazardous Liquid Waste Deface Original Label

Contact EHS for
Hazardous Waste Pickup

Dispose of Clean Container
in Regular Lab Trash/Recycling

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of Adriforant waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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